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Compound Name:
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Cat. No.: B040721

An In-depth Technical Guide to Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate, with the chemical formula
FSO2CF2CO2Si(CHs)s, is a versatile reagent in organic synthesis, primarily utilized as a highly
efficient precursor for difluorocarbene.[1][2] This colorless to pale yellow liquid is noted for its
reactivity in forming gem-difluorocyclopropanes from a variety of alkenes.[1][2][3] Its utility
extends to the synthesis of fluorinated compounds, which are of significant interest in
pharmaceutical and agrochemical research due to the often enhanced metabolic stability and
bioavailability of such molecules.[4] This document provides a comprehensive overview of its
physical and chemical properties, detailed experimental protocols for its synthesis and
application, and an exploration of its potential role in drug development.

Physical and Chemical Properties

Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate is a compound with a molecular weight of 250.27
g/mol .[5][6] It is characterized by its susceptibility to hydrolysis and its flammability.[2][7][8] Key
physical and chemical data are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsHoF304SSi [51[6]
Molecular Weight 250.27 g/mol [5]1[6]

CAS Number 120801-75-4 [51[7]
Appearance Colorless to pale yellow liquid [4]

Boiling Point 156 °C (lit.) [6][7]

52 °C at 15 mmHg [1]

73-74 °C at 35 mmHg [7]

Density

1.27 g/mL at 25 °C (lit.)

[6]7]

Refractive Index

n20/D 1.367 (lit.)

[6]7]

Solubility

Soluble in ether, toluene, and

diglyme. Reacts with water.

[2]16]1[7]

Flash Point

26.7 °C (80.1 °F) - closed cup

Experimental Protocols

Synthesis of Trimethylsilyl 2-
(fluorosulfonyl)difluoroacetate

The synthesis of trimethylsilyl 2-(fluorosulfonyl)difluoroacetate can be achieved by the reaction

of 2-fluorosulfonyl-2,2-difluoroacetic acid with chlorotrimethylsilane.[1][7]

Procedure:

» Areaction flask is charged with 150 g (0.84 mol) of 2-fluorosulfonyl-2,2-difluoroacetic acid.[1]

¢ While maintaining a slow nitrogen flow and cooling with an ice bath, 363 g (3.2 mol) of

chlorotrimethylsilane is added dropwise with stirring over a 2-hour period.[1]

o After the addition is complete, the mixture is allowed to warm to room temperature and is

stirred with nitrogen bubbling for 24 hours.[1]
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¢ The product mixture is then distilled to yield trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.
[1] The reported yield is 175 g (83%), with a boiling point of 52°C at 15 mmHg.[1]

Reaction Conditions

2,2-difluoroacetic Acid

Crude Product Purified Product

Reaction Distillation

Trimethylsilyl
2-(fluorosulfonyl)difluoroacetat

\ Heat, NaF catalyst

[ FSO2CF2CO2Si(CHs)s g Difluorocarbene (:CFz)

gem-Difluorocyclopropane

Alkene
(e.g., n-Butyl Acrylate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of
FSO2CF2CO2Si(CH3)3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040721#physical-and-chemical-properties-of-
fso2cf2co2si-ch3-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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